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Compound of Interest

Compound Name: Levocetirizine-d4

Cat. No.: B1649237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity

Levocetirizine-d4, a deuterated internal standard crucial for pharmacokinetic and

bioequivalence studies. This document outlines key suppliers, presents a comparative

summary of product specifications, and details the analytical methodologies used for quality

control.

Introduction to Levocetirizine-d4
Levocetirizine, the active (R)-enantiomer of cetirizine, is a potent second-generation

antihistamine used for the treatment of allergic rhinitis and chronic idiopathic urticaria.

Levocetirizine-d4 is a stable isotope-labeled version of Levocetirizine, where four hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal

standard for quantitative analysis in complex biological matrices by mass spectrometry (MS)-

based methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2]

The use of a deuterated internal standard helps to correct for variations in sample preparation

and instrument response, leading to more accurate and precise quantification of the unlabeled

drug.
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A number of chemical suppliers specialize in the provision of high-purity deuterated standards

for research and pharmaceutical development. The following companies are recognized

suppliers of Levocetirizine-d4:

Clearsynth[3]

Simson Pharma Limited[4]

MedchemExpress[1][5]

Acanthus Research[6]

Venkatasai Life Sciences[7]

SynZeal

Hexonsynth

These suppliers typically provide Levocetirizine-d4 with a Certificate of Analysis (CoA), which

details the purity, isotopic enrichment, and other quality control parameters. It is recommended

to request the latest CoA from the supplier before purchase.

Comparative Data of Commercial Levocetirizine-d4
The following table summarizes typical specifications for high-purity Levocetirizine-d4
available from commercial suppliers. Data is compiled from publicly available information and

representative Certificates of Analysis. Researchers should always refer to the supplier-specific

documentation for lot-specific data.
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Parameter Typical Specification Analytical Method

Chemical Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity (Mass Spec) ≥99% atom % D Mass Spectrometry (MS)

Isotopic Enrichment
Deuterium incorporation at

specific sites (d4)

Nuclear Magnetic Resonance

(NMR), Mass Spectrometry

(MS)

Chemical Identity Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry (MS)

Form Solid (typically powder) -

Solubility
Soluble in methanol, DMSO,

water
-

Experimental Protocols for Quality Control
The quality and purity of Levocetirizine-d4 are assessed using a combination of analytical

techniques. The following are detailed methodologies for key experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the chemical purity of Levocetirizine-d4 and to detect any

non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an

organic solvent (e.g., acetonitrile or methanol). The exact ratio can be optimized, for

example, a 580:420 (v/v) mixture of buffer and acetonitrile.[8]

Flow Rate: Typically 1.0 mL/min.[8]
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Detection: UV detection at 230 nm.[8]

Sample Preparation: A stock solution of Levocetirizine-d4 is prepared in the mobile phase.

Serial dilutions are made to generate a calibration curve.

Analysis: The retention time of the main peak corresponding to Levocetirizine-d4 is

recorded. Purity is calculated based on the area of the main peak relative to the total area of

all peaks in the chromatogram.

Isotopic Enrichment and Identity Confirmation by Mass
Spectrometry (MS)
LC-MS/MS is a powerful technique for confirming the molecular weight and assessing the

isotopic enrichment of Levocetirizine-d4.

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Ionization Source: Electrospray Ionization (ESI) in positive mode is commonly used.

Mass Analysis: The instrument is set to monitor the mass-to-charge ratio (m/z) of the parent

ion of Levocetirizine-d4 and its unlabeled counterpart.

Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass

spectrometer or injected via the LC system.

Analysis: The mass spectrum will show a peak corresponding to the molecular weight of

Levocetirizine-d4. The isotopic distribution and the absence of significant peaks at the m/z

of the unlabeled Levocetirizine are used to confirm high isotopic enrichment.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H-NMR and ¹³C-NMR are used to confirm the chemical structure of Levocetirizine-d4 and the

position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer.
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Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-

d₆).

Analysis:

In the ¹H-NMR spectrum, the absence of signals at the positions where deuterium has

been incorporated confirms the isotopic labeling.

The remaining signals in the ¹H-NMR and the signals in the ¹³C-NMR spectrum should be

consistent with the structure of Levocetirizine.

Visualizations
Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of high-purity

Levocetirizine-d4.
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Figure 1. Quality Control Workflow for Levocetirizine-d4
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Figure 1. Quality Control Workflow for Levocetirizine-d4
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The following diagram illustrates the relationship between the different analytical techniques

and the parameters they measure.

Figure 2. Analytical Techniques and Measured Parameters
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Figure 2. Analytical Techniques and Measured Parameters

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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